![molecular formula C9H13BO2 B2914161 2-Ethyl-6-methylphenylboronic acid CAS No. 953075-89-3](/img/structure/B2914161.png)
2-Ethyl-6-methylphenylboronic acid
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Overview
Description
2-Ethyl-6-methylphenylboronic acid is a boronic acid derivative with the molecular formula C9H13BO2 and a molecular weight of 164.01 . Boronic acids are valuable for medical diagnostics and biochemistry studies due to their ability to readily bind with carbohydrates in water .
Molecular Structure Analysis
Boronic acids, including 2-Ethyl-6-methylphenylboronic acid, have unique physicochemical and electronic characteristics . They are considered Lewis acids, having a pKa value of 4–10 . The chemical shift of the boronic acid transforming into the boronate ester can be monitored at pHs ranging from 2 to 10 .Chemical Reactions Analysis
Boronic acids react with 1,2-diols, which are incorporated in carbohydrates, through a reversible covalent condensation pathway . This reaction is important for the binding of boronic acids with diols .Physical And Chemical Properties Analysis
2-Ethyl-6-methylphenylboronic acid has a molecular weight of 164.01 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Sensing Applications
2-Ethyl-6-methylphenylboronic acid: is utilized in sensing applications due to its ability to interact with diols and strong Lewis bases such as fluoride or cyanide anions. This interaction is crucial for both homogeneous assays and heterogeneous detection methods .
Biological Labelling and Protein Manipulation
The compound’s interaction with diols also extends to biological labelling and protein manipulation. It can be used to modify proteins, which is essential for understanding protein functions and interactions .
Therapeutic Development
Boronic acids, including 2-Ethyl-6-methylphenylboronic acid , are explored for their potential in therapeutic development. They can interfere with signaling pathways, inhibit enzymes, and be part of cell delivery systems .
Separation Technologies
In the field of separation technologies, 2-Ethyl-6-methylphenylboronic acid can be employed due to its selective binding properties, which can be particularly useful in the purification of biomolecules .
Catalysis
Medicinal Chemistry
Polymer and Optoelectronics Materials
The boronic acid derivative is also significant in the development of materials for polymer and optoelectronics. Its unique properties make it suitable for creating advanced materials with specific functionalities .
Cross-Coupling Reactions
Lastly, 2-Ethyl-6-methylphenylboronic acid is involved in cross-coupling reactions, which are pivotal in creating complex organic compounds. This application is fundamental in the synthesis of various organic materials .
Mechanism of Action
Target of Action
Boronic acids and their derivatives are known to interact with various biological targets, including proteins and enzymes . The specific targets would depend on the structural features of the boronic acid derivative and the biological context in which it is used.
Mode of Action
The mode of action of 2-Ethyl-6-methylphenylboronic acid is likely to involve the formation of reversible covalent bonds with its biological targets. Boronic acids are known to form reversible complexes with diols, a functional group present in many biological molecules . This allows boronic acids to interact with a wide range of targets and modulate their activity. The specific changes induced by 2-Ethyl-6-methylphenylboronic acid would depend on the nature of its targets and the context of the interaction.
Biochemical Pathways
For instance, it could potentially modulate enzymatic activities, interfere with signal transduction, or affect the stability of certain proteins
Pharmacokinetics
It is known that the stability of boronic acids and their derivatives can be influenced by environmental factors such as ph . This could potentially affect the bioavailability of 2-Ethyl-6-methylphenylboronic acid and its ability to reach its targets.
Result of Action
These could include changes in enzymatic activity, alterations in signal transduction pathways, or effects on protein stability .
Action Environment
The action of 2-Ethyl-6-methylphenylboronic acid can be influenced by various environmental factors. For instance, the pH of the environment can affect the stability of boronic acids and their ability to form complexes with diols . Other factors, such as the presence of other molecules or ions, could also potentially influence the action of this compound.
Future Directions
Boronic acids, including 2-Ethyl-6-methylphenylboronic acid, have been growing in interest, especially after the discovery of the drug bortezomib . The molecular modification by the introduction of the boronic acid group to bioactive molecules has shown to modify selectivity, physicochemical, and pharmacokinetic characteristics . This suggests that there is potential for future research and development in this area .
properties
IUPAC Name |
(2-ethyl-6-methylphenyl)boronic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BO2/c1-3-8-6-4-5-7(2)9(8)10(11)12/h4-6,11-12H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDSUHZPUFWHFNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC=C1CC)C)(O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-6-methylphenylboronic acid | |
CAS RN |
953075-89-3 |
Source
|
Record name | (2-ethyl-6-methylphenyl)boronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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